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Compound of Interest

Compound Name: Propylamine hydrochloride

Cat. No.: B1584514

An In-depth Technical Guide on the Safety and Handling of Propylamine Hydrochloride
Introduction

Propylamine hydrochloride (CAS No. 556-53-6) is a chemical compound frequently utilized
as a pharmaceutical intermediate and a building block in organic synthesis.[1] Given its
application in research and development, a thorough understanding of its safety profile and
proper handling procedures is paramount for the protection of laboratory personnel. This guide
provides a comprehensive overview of the hazards, handling, storage, and emergency
protocols associated with propylamine hydrochloride, tailored for researchers, scientists, and
drug development professionals.

Hazard Identification and Classification

Propylamine hydrochloride is classified as a hazardous substance. The primary routes of
exposure are ingestion, skin contact, eye contact, and inhalation. It is crucial to understand its
classification under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) to appreciate the potential risks.

GHS Classification Summary:
o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2]

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][3]
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e Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2][3]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[2][3]

The following diagram illustrates the logical flow of hazard identification based on the GHS
classifications.

Propylamine Hydrochloride Hazard Profile

H335: May cause respiratory irritation

Propylamine Hydrochloride

H315: Causes skin irritation

H302: Harmful if swallowed

Click to download full resolution via product page
Caption: GHS hazard classification for propylamine hydrochloride.

Physical and Chemical Properties

A summary of the key physical and chemical properties of propylamine hydrochloride is
presented below for easy reference.
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Property Value Reference(s)

Chemical Name 1-Propanamine, hydrochloride [2][3]
n-Propylamine hydrochloride,

Synonyms ] ) [1][4]
Propylammonium chloride

CAS Number 556-53-6 [1]

Molecular Formula C3H10CIN [1]

Molecular Weight 95.57 g/mol [1][2]
White to slightly beige

Appearance _ [11[4]
crystalline powder

Melting Point 160-162 °C [1][4]
4.5 - 6.5 (50 g/L solution at

pH [1]14]

25°C)

Water Solubility

Soluble

[4]

Toxicological Data

While specific toxicological studies for propylamine hydrochloride are not extensively

detailed in publicly available literature, the toxicity of the parent compound, n-propylamine,

provides critical insight into the potential hazards. This data informs the safety precautions

required for the hydrochloride salt.
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Metric Species Route Value Reference(s)
LDso Rat Oral 370 mg/kg [5][6]
LDso Rabbit Dermal 400 - 560 mg/kg [51[7118]
) 2310 ppm/ 4
LCso Rat Inhalation [5]
hours

) 2500 mg/m3/ 2
LCso Mouse Inhalation [5]
hours

Eye Irritation Rabbit Draize Test 720 ug (Severe) [5]

Experimental Protocols

Detailed experimental protocols for the specific LDso and LCso values cited above are not
provided in the source safety data sheets. However, a generalized methodology for an acute
oral toxicity study (LDso) according to OECD Guideline 423 is as follows:

e Animal Selection: Healthy, young adult animals of a single sex (typically females) from a
standard laboratory strain are used.

e Housing and Fasting: Animals are caged individually and fasted (food, but not water)
overnight before dosing.

o Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. Dosing is sequential, typically starting with a dose expected to be moderately
toxic.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, respiration, behavior), and body weight changes for at least 14 days.

o Necropsy: All animals (those that die during the test and survivors at the end) are subjected
to a gross necropsy.

o Data Analysis: The LDso is determined based on the mortality observed across different dose
groups, providing a statistical estimate of the dose that would be lethal to 50% of the
animals.
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Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[3]

» Avoid the formation of dust and aerosols.[3]

e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in the work area.[9]
Storage:

e Store in a cool, dry, and well-ventilated place.[1][3]

o Keep containers tightly closed to prevent moisture absorption, as the material is hygroscopic.

[1][3]
» Store away from incompatible materials, such as strong oxidizing agents.[3]

The following diagram outlines a logical workflow for the safe handling and storage of
propylamine hydrochloride.
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Safe Handling and Storage Workflow
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Caption: Workflow for proper handling and storage procedures.
Emergency Procedures
In the event of an exposure, spill, or fire, immediate and appropriate action is critical.
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First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[3]

 Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, call a poison center or doctor.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

The diagram below illustrates the appropriate first aid response to various types of exposure.
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Caption: First aid response workflow for different exposure routes.

Firefighting Measures
o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz2), dry chemical, or

alcohol-resistant foam.[3]

o Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors,
including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (COz), and
hydrogen chloride gas.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.
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Caption: Step-by-step procedure for responding to a spill.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is a critical barrier against exposure.

o Eye/Face Protection: Wear tight-sealing safety goggles. A face shield may be appropriate for
larger quantities or when there is a risk of splashing.[10]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3][10]

» Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-
approved respirator.[10]

o Workplace Facilities: Ensure that eyewash stations and safety showers are close to the
workstation location.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propylamine hydrochloride safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584514#propylamine-hydrochloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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